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Compound of Interest

Compound Name: CHAPS hydrate

Cat. No.: B3336620 Get Quote

Essential Safety and Handling Guide for CHAPS
Hydrate
For researchers, scientists, and drug development professionals, the safe handling of

laboratory chemicals is paramount. This guide provides immediate, essential safety and

logistical information for handling CHAPS hydrate, a zwitterionic detergent commonly used for

solubilizing membrane proteins. Adherence to these procedures will minimize exposure risks

and ensure compliant disposal.

Personal Protective Equipment (PPE) Protocol
The primary hazards associated with CHAPS hydrate include skin, eye, and respiratory

irritation.[1][2] The following personal protective equipment is mandatory to mitigate these risks.

Engineering Controls: All handling of solid CHAPS hydrate and the preparation of solutions

should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

minimize the inhalation of dust or aerosols.[1] Eyewash stations and safety showers must be

readily accessible.[1]
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PPE Category Item Specification Standard

Eye and Face

Protection
Safety Glasses With side shields

OSHA 29 CFR

1910.133 or EN

166[1][2]

Chemical Splash

Goggles

Required for risk of

splashing

OSHA 29 CFR

1910.133 or EN

166[1]

Skin Protection Gloves

Chemical-resistant,

impervious (e.g.,

Nitrile)

Inspect for tears or

punctures before

use[1]

Lab Coat
Standard laboratory

coat

To prevent skin

contact[1]

Respiratory Protection Respirator
NIOSH-approved for

dusts

Required when

handling solid form if

ventilation is

inadequate[1]

Chemical and Physical Properties
A summary of important quantitative data for CHAPS hydrate is provided below. This

information is critical for safe handling and storage.

Property Value

Molecular Weight 614.88 g/mol [1][3]

Appearance White crystalline powder[1]

Melting Point 156 - 158°C[1][3]

Density 1.01 g/mL at 20°C[1][3]

Solubility in Water 50 mg/mL at 20°C[1][3]

Critical Micelle Concentration (CMC) 6-10 mM[1]
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Occupational Exposure Limits: No specific occupational exposure limits, such as Permissible

Exposure Limits (PELs) or Threshold Limit Values (TLVs), have been established for CHAPS
hydrate.[1] Therefore, it is crucial to handle this chemical with care to minimize any potential

exposure.[1]

Handling and Disposal Plan
A clear, step-by-step plan for the handling and disposal of CHAPS hydrate is essential for

laboratory safety and environmental compliance.

Handling and Experimental Protocol:

Solution Preparation: When preparing aqueous solutions, slowly add the CHAPS hydrate
powder to the water and stir gently to dissolve.[1] Avoid vigorous shaking to prevent foaming.

[1]

Spill Response: In the event of a spill, evacuate the area.[2][4] For dry spills, carefully sweep

up the material to avoid creating dust and place it in a suitable, closed container for disposal.

[2][5] For liquid spills, cover with an inert absorbent material and collect for disposal. Ensure

the area is well-ventilated during cleanup.[4][5]

Waste Disposal Protocol:

Solid Waste: Uncontaminated CHAPS hydrate powder should be disposed of as chemical

waste in a designated, labeled container.

Liquid Waste: All aqueous solutions containing CHAPS hydrate must be collected in a

designated, leak-proof hazardous waste container.[1] Do not pour CHAPS hydrate solutions

down the drain.[1][2][6]

Contaminated Materials: Any materials, such as gloves, paper towels, or pipette tips, that

come into contact with CHAPS hydrate should be disposed of in a designated hazardous

waste container.

Labeling and Storage: All waste containers must be accurately labeled with "Hazardous

Waste" and the full chemical name "CHAPS hydrate (3-[(3-
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Cholamidopropyl)dimethylammonio]-1-propanesulfonate)".[1] Store waste containers in a

cool, dry, and well-ventilated area, away from incompatible materials.

Emergency Procedures Workflow
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CHAPS Hydrate Spill Occurs
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Caption: Workflow for handling a CHAPS hydrate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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